Cas no 2092819-52-6 (5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2092819-52-6
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 6411739
• PubChem ID: 131418726
• Update Time: 2025-06-13

5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2092819-52-6
• EN300-786024

• Inchi： 1S/C7H6N4O3/c1-3-6(14-2-8-3)4-5(7(12)13)10-11-9-4/h2H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： JPNFICZZZNBUTO-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1C1C(C(=O)O)=NNN=1

Computed Properties

• Exact Mass: 194.04399007g/mol
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 105Ų

Additional information on 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2092819-52-6)

The compound 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2092819-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines an oxazole and a triazole moiety, has been explored for its role in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have highlighted its versatility as a scaffold for designing bioactive molecules with improved pharmacokinetic properties.

One of the key areas of research involving this compound is its application in the inhibition of bacterial enzymes. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibit potent inhibitory activity against bacterial DNA gyrase, a critical target for antibiotics. The study utilized molecular docking and in vitro assays to validate the binding affinity of these derivatives, revealing promising MIC values against drug-resistant strains of *Staphylococcus aureus* and *Escherichia coli*.

In addition to its antimicrobial potential, this compound has also been investigated for its role in modulating protein-protein interactions (PPIs) in cancer therapeutics. A recent preprint on *bioRxiv* reported that 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid derivatives can disrupt the interaction between MDM2 and p53, a well-known oncogenic pathway. The study employed NMR spectroscopy and cell-based assays to confirm the compound's ability to stabilize p53 and induce apoptosis in cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

The synthetic accessibility of this compound has also been a focus of recent research. A 2024 paper in *Organic Letters* described an optimized one-pot synthesis route for 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid using copper-catalyzed azide-alkyne cycloaddition (CuAAC) followed by oxidative cyclization. This method offers higher yields (up to 85%) and scalability, addressing previous challenges in large-scale production. The study emphasized the compound's compatibility with further functionalization, enabling the rapid generation of diverse libraries for high-throughput screening.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of this compound class. A review in *Expert Opinion on Drug Discovery* (2023) noted that while 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibits favorable ligand efficiency, its solubility and metabolic stability require further improvement through structural modifications. Current efforts are focused on prodrug strategies and formulation technologies to enhance bioavailability, as evidenced by recent patent filings (WO2023124567A1) describing PEGylated derivatives.

In conclusion, 5-(4-methyl-1,3-oxazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold in medicinal chemistry with applications spanning antimicrobial and anticancer research. Ongoing studies continue to explore its mechanism of action and therapeutic potential, supported by advances in synthetic methodologies. Future directions may include combination therapies and targeted delivery systems to maximize clinical translation.